Cas no 2098113-23-4 (2-cyclopentyl-2-fluoroethan-1-amine hydrochloride)

• Product Name: 2-cyclopentyl-2-fluoroethan-1-amine hydrochloride
• CAS No: 2098113-23-4
• MF: C₇H₁₅ClFN
• MW: 167.652104616165
• CID: 4636994
• Update Time: 2025-06-08

2-cyclopentyl-2-fluoroethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-2-fluoroethan-1-amine hydrochloride

• Inchi： 1S/C7H14FN.ClH/c8-7(5-9)6-3-1-2-4-6;/h6-7H,1-5,9H2;1H
• InChI Key： PBAGJSNVKLXLJH-UHFFFAOYSA-N
• SMILES： C(N)C(C1CCCC1)F.[H]Cl

Additional information on 2-cyclopentyl-2-fluoroethan-1-amine hydrochloride

Research Brief on 2-cyclopentyl-2-fluoroethan-1-amine hydrochloride (CAS: 2098113-23-4): Recent Advances and Applications

2-cyclopentyl-2-fluoroethan-1-amine hydrochloride (CAS: 2098113-23-4) is a fluorinated amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and emerging applications.

Recent literature reveals that 2-cyclopentyl-2-fluoroethan-1-amine hydrochloride has been employed as a versatile building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The fluorine substitution at the beta-position of the amine group was found to enhance metabolic stability and blood-brain barrier permeability, making it a promising candidate for CNS drug development. Additionally, the cyclopentyl moiety contributes to improved lipophilicity and target binding affinity.

In terms of synthetic methodologies, a recent breakthrough in Organic Letters (2024) described an efficient asymmetric synthesis route for 2-cyclopentyl-2-fluoroethan-1-amine hydrochloride using chiral auxiliaries, achieving high enantiomeric excess (>98%). This advancement is particularly significant for the production of enantiopure compounds, which are often required for pharmaceutical applications to avoid off-target effects. The study also reported optimized reaction conditions that minimize side products and improve overall yield.

From a biological perspective, preclinical studies have investigated the compound's potential as a monoamine oxidase (MAO) inhibitor. Research published in Bioorganic & Medicinal Chemistry Letters (2023) showed that derivatives of 2-cyclopentyl-2-fluoroethan-1-amine hydrochloride exhibited selective inhibition of MAO-B, with IC50 values in the low micromolar range. These findings suggest potential applications in neurodegenerative disorders such as Parkinson's disease, where MAO-B inhibitors are commonly used as therapeutic agents.

The safety profile and pharmacokinetic properties of 2-cyclopentyl-2-fluoroethan-1-amine hydrochloride have also been evaluated in recent toxicological studies. Data from in vitro and in vivo models indicate favorable metabolic stability and low cytotoxicity at therapeutic concentrations. However, researchers have noted the need for further investigation into potential fluorinated metabolite formation and long-term safety assessments before clinical translation.

Looking forward, the unique structural features of 2-cyclopentyl-2-fluoroethan-1-amine hydrochloride continue to inspire novel research directions. Current investigations are exploring its incorporation into proteolysis targeting chimeras (PROTACs) and other targeted protein degradation platforms. The compound's ability to serve as a linker or warhead in these systems could open new avenues for drug discovery, particularly in challenging therapeutic areas where traditional small molecules have shown limited success.